Cas no 2670-72-6 (Heptonic acid,monosodium salt (8CI,9CI))

• Product Name: Heptonic acid,monosodium salt (8CI,9CI)
• CAS No: 2670-72-6
• MF: C₇H₁₃NaO₈
• MW: 248.16309428215
• CID: 281020
• PubChem ID: 517057
• Update Time: 2025-04-19

Heptonic acid,monosodium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Heptonic acid,monosodium salt (8CI,9CI)
• sodium 2,3,4,5,6,7-hexahydroxyheptanoate (non-preferred name)
• Sodium heptonate
• Heptonic acid monosodium salt
• 31138-65-5
• FT-0626719
• D-Glycero-D-gulo-heptonic acid sodium salt dihydrate
• SB46938
• 10894-62-9
• DTXSID40910932
• NS00078122
• sodium;2,3,4,5,6,7-hexahydroxyheptanoate
• Sodium glucoheptonate
• D-gluco-Heptonic acid, monosodium salt, (2.xi.)-
• Sodium glucoheptanate
• SCHEMBL9319356
• AKOS024332263
• 2670-72-6
• EINECS 220-213-4
• Sodiumheptonate

• Inchi： 1S/C7H14O8.Na/c8-1-2(9)3(10)4(11)5(12)6(13)7(14)15;/h2-6,8-13H,1H2,(H,14,15);/q;+1/p-1
• InChI Key： FMYOMWCQJXWGEN-UHFFFAOYSA-M
• SMILES： [Na+].OC(C(C(C(=O)[O-])O)O)C(C(CO)O)O

Computed Properties

• Exact Mass: 248.05081165g/mol
• Monoisotopic Mass: 248.05081165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 162Ų